Cas no 2137598-87-7 (2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide)

• Product Name: 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide
• CAS No: 2137598-87-7
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 5955510
• PubChem ID: 165474742
• Update Time: 2025-10-28

2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide
• 2137598-87-7
• EN300-1130742
• 2-(azetidin-3-yl)-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide

• Inchi： 1S/C12H19N5O/c1-8(9-4-13-5-9)12(18)16-11-2-3-15-17(11)10-6-14-7-10/h2-3,8-10,13-14H,4-7H2,1H3,(H,16,18)
• InChI Key： VGPFATPKYSUPGM-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1CNC1)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 71Ų

Additional information on 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide

2-(Azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide: A Comprehensive Overview

The compound with CAS No 2137598-87-7, known as 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which incorporates both azetidine and pyrazole moieties, making it a promising candidate for various applications in drug discovery and development.

The azetidine ring system, a four-membered saturated heterocycle containing one nitrogen atom, is a key structural feature of this compound. Azetidine derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable building blocks in organic synthesis. The presence of two azetidine groups in this molecule further enhances its structural complexity and potential bioactivity.

The pyrazole moiety, another critical component of this compound, is a five-membered aromatic ring containing two nitrogen atoms. Pyrazole derivatives are widely studied due to their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The integration of pyrazole into the structure of 2-(azetidin-3-yl)-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide suggests that this compound may exhibit similar or even enhanced bioactivity compared to simpler pyrazole derivatives.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 2-(azetidin-3-yl)-N-1-(azetidin-3-y...